Cas no 2138063-20-2 (2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine)

2-Iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine is a heterocyclic compound featuring a fused imidazo[4,5-b]pyridine core with iodine, methyl, and trifluoromethyl substituents. Its structural properties make it a valuable intermediate in medicinal chemistry and agrochemical research, particularly for the synthesis of biologically active molecules. The iodine moiety offers versatility for further functionalization via cross-coupling reactions, while the trifluoromethyl group enhances metabolic stability and lipophilicity. This compound is well-suited for applications in drug discovery, where its scaffold can serve as a building block for kinase inhibitors or other targeted therapeutics. High purity and consistent quality ensure reliable performance in synthetic workflows.
2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine structure
2138063-20-2 structure
Product Name:2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
CAS No:2138063-20-2
MF:C8H5F3IN3
MW:327.045083761215
CID:4640599
Update Time:2025-08-05

2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine
    • Inchi: 1S/C8H5F3IN3/c1-15-6-5(14-7(15)12)2-4(3-13-6)8(9,10)11/h2-3H,1H3
    • InChI Key: NMEUDZVYRQZJLM-UHFFFAOYSA-N
    • SMILES: C12N(C)C(I)=NC1=CC(C(F)(F)F)=CN=2

2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine Pricemore >>

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Additional information on 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine

Exploring the Versatile Applications of 2-Iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 2138063-20-2)

The compound 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 2138063-20-2) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the imidazo[4,5-b]pyridine core, iodo substitution, and trifluoromethyl group, make it a valuable building block for drug discovery and material science applications.

One of the most intriguing aspects of 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine is its potential in medicinal chemistry. Researchers are particularly interested in how the trifluoromethyl group enhances the molecule's metabolic stability and lipophilicity, which are crucial factors in drug design. The presence of the iodine atom at the 2-position offers opportunities for further functionalization through cross-coupling reactions, making it a versatile intermediate in organic synthesis.

In recent years, there has been growing interest in imidazo[4,5-b]pyridine derivatives due to their diverse biological activities. Many scientists are investigating whether 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine could serve as a precursor for kinase inhibitors or other therapeutic agents. The compound's structural similarity to purine bases also makes it interesting for nucleic acid research and potential antiviral applications.

The synthetic accessibility of CAS 2138063-20-2 has been a topic of discussion in organic chemistry forums. Researchers are exploring efficient routes to prepare this compound, with particular focus on the introduction of the trifluoromethyl group and the selective iodination at the 2-position. These synthetic challenges are often addressed in recent publications and patent applications.

From a materials science perspective, the 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine structure offers interesting possibilities for creating novel organic electronic materials. The electron-withdrawing nature of both the iodine and trifluoromethyl substituents could potentially influence the compound's optoelectronic properties, making it relevant for OLED or photovoltaic applications.

Market analysts have noted increasing demand for specialized imidazo[4,5-b]pyridine derivatives like CAS 2138063-20-2, particularly from pharmaceutical companies engaged in targeted drug discovery programs. The compound's unique combination of substituents makes it particularly valuable for fragment-based drug design approaches that are gaining popularity in modern medicinal chemistry.

Quality control and analytical characterization of 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine present specific challenges that are frequently discussed in analytical chemistry circles. Advanced techniques such as LC-MS, NMR spectroscopy, and X-ray crystallography are often employed to ensure the purity and correct structure of this compound, especially when used in sensitive applications.

The stability and storage conditions of CAS 2138063-20-2 are practical considerations for researchers working with this material. While the compound is generally stable under standard laboratory conditions, the presence of both iodine and trifluoromethyl groups requires careful handling to prevent decomposition or unwanted reactions during storage.

Recent patent literature reveals that 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine is being investigated as an intermediate in the synthesis of various biologically active compounds. Several patent applications describe its use in creating potential therapeutics for central nervous system disorders, highlighting the compound's importance in contemporary drug discovery efforts.

Environmental and safety considerations for imidazo[4,5-b]pyridine derivatives like CAS 2138063-20-2 are becoming increasingly important in chemical research. While not classified as hazardous, proper laboratory practices should always be followed when handling this compound, particularly regarding personal protective equipment and waste disposal procedures.

The future research directions for 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine appear promising, with potential applications expanding beyond traditional pharmaceutical uses. Some researchers are exploring its incorporation into metal-organic frameworks (MOFs) or as a ligand in catalytic systems, demonstrating the compound's versatility across multiple disciplines of chemistry.

For synthetic chemists interested in working with CAS 2138063-20-2, understanding its reactivity patterns is crucial. The iodo substituent offers opportunities for various cross-coupling reactions, while the trifluoromethyl group can influence the electronic properties of the entire imidazo[4,5-b]pyridine system, affecting its behavior in subsequent transformations.

The commercial availability of 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine has improved in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound, often with detailed specifications regarding purity and isomeric composition, which is essential for reproducible research results.

In conclusion, 2-iodo-3-methyl-6-(trifluoromethyl)-3H-imidazo[4,5-b]pyridine (CAS No. 2138063-20-2) represents an intriguing example of modern heterocyclic chemistry with significant potential across multiple scientific disciplines. Its unique structural features and versatile reactivity continue to attract research attention, making it a compound worth watching in the coming years as new applications and derivatives are discovered.

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